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Compound of Interest

Compound Name: Collinone

Cat. No.: B15562539 Get Quote

CAS Number: 343315-22-0 Molecular Formula: C₂₇H₁₈O₁₂ Molecular Weight: 534.42 g/mol

Abstract
Collinone is a novel, recombinant angular polyketide antibiotic that demonstrates significant

antibacterial activity, particularly against Gram-positive bacteria, including vancomycin-resistant

enterococci.[1] It also exhibits general cytotoxicity.[2] Produced by a genetically engineered

Streptomyces strain, Collinone belongs to the angucycline class of antibiotics and possesses

a unique, heavily oxidized angular hexacyclic structure.[1] This technical guide synthesizes the

available information on Collinone, focusing on its discovery, structure, and reported biological

activities. Due to the limited public availability of the primary research article, this document

highlights the foundational knowledge and provides a framework for understanding this

compound, acknowledging the absence of detailed quantitative data and specific experimental

protocols in the accessible literature.

Introduction
The emergence of antibiotic-resistant bacteria poses a significant threat to global health. The

discovery and development of novel antibiotics with unique mechanisms of action are therefore

of paramount importance. Polyketides, a large class of natural products, have historically been

a rich source of antimicrobial agents. Advances in genetic engineering have enabled the

creation of recombinant polyketide synthases (PKS) and the production of novel, "unnatural"

natural products. Collinone is a prime example of such an engineered molecule, originating

from the functional expression of genes from a putative rubromycin polyketide synthase gene
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cluster in Streptomyces coelicolor CH999.[1] Its structural similarity to angucycline and

angucyclinone antibiotics suggests a potential for further development and derivatization to

yield new bioactive compounds.[1]

Physicochemical Properties
A summary of the known physicochemical properties of Collinone is presented in the table

below.

Property Value Reference

CAS Number 343315-22-0 [2]

Molecular Formula C₂₇H₁₈O₁₂ [2]

Molecular Weight 534.42 g/mol [2]

Chemical Class Angucycline Antibiotic [1]

Structure

Heavily oxidized angular

hexacyclic compound with a

benz[a]naphthacene ring

system.[1]

[1]

Biological Activity
Antibacterial Activity
Collinone has demonstrated antibacterial activity specifically against Gram-positive bacteria.[2]

A significant finding from the initial research is its activity against vancomycin-resistant

enterococci (VRE), highlighting its potential to address challenging antibiotic-resistant

infections.[1]

Cytotoxicity
In addition to its antibacterial properties, Collinone is reported to exhibit cytotoxicity.[2] The

extent of this cytotoxicity and the specific cell lines tested are not detailed in the publicly

available abstracts. This property is common among angucycline antibiotics, many of which are

investigated for their anticancer potential.
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Note on Quantitative Data: Detailed quantitative data, such as Minimum Inhibitory

Concentration (MIC) values against various bacterial strains or IC50 values for its cytotoxic

effects, are not available in the abstracts of the primary literature. Access to the full-text article

by Martin et al. (2001) is required to obtain this specific information.

Experimental Protocols
The detailed experimental protocols for the production, isolation, and biological evaluation of

Collinone are contained within the primary research publication, which is not publicly

accessible. However, based on the abstract and general knowledge of recombinant polyketide

production, a generalized workflow can be inferred.

General Workflow for Collinone Production and
Discovery
The following diagram illustrates a probable workflow for the generation and identification of

Collinone.
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Caption: Generalized workflow for the discovery of Collinone.

Mechanism of Action and Signaling Pathways
The specific mechanism of action for Collinone has not been elucidated in the available

literature. However, as an angucycline antibiotic with cytotoxic properties, its mode of action
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may be similar to other members of this class. Angucyclines are known to exert their biological

effects through various mechanisms, including:

Inhibition of Nucleic Acid and Protein Synthesis: Some angucyclines can intercalate with

DNA or inhibit enzymes involved in replication, transcription, or translation.

Induction of Apoptosis: The cytotoxicity of many angucyclines is attributed to their ability to

trigger programmed cell death. This can occur through the generation of reactive oxygen

species (ROS), leading to mitochondrial damage and the activation of caspase cascades.[3]

Enzyme Inhibition: Specific angucyclines have been shown to inhibit various enzymes crucial

for cellular processes.

Given its cytotoxic nature, a plausible, yet unconfirmed, signaling pathway for Collinone-

induced cell death could involve the induction of oxidative stress, leading to apoptosis.

Hypothetical Signaling Pathway for Cytotoxicity
The following diagram illustrates a hypothetical signaling pathway for Collinone-induced

cytotoxicity, based on the known mechanisms of other angucycline antibiotics.
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Caption: Hypothetical pathway of Collinone-induced apoptosis.

Conclusion and Future Perspectives
Collinone represents a successful application of genetic engineering to produce a novel

antibiotic with activity against resistant pathogens. Its unique chemical structure and biological

activity make it an interesting candidate for further investigation. Future research should focus

on:

Total Synthesis: The complete chemical synthesis of Collinone would provide a scalable

source for further studies and allow for the generation of structural analogs.
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Mechanism of Action Studies: Elucidating the precise molecular targets and signaling

pathways of Collinone is crucial for understanding its antibacterial and cytotoxic effects.

Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of Collinone
derivatives could lead to the development of compounds with improved potency, selectivity,

and pharmacokinetic properties.

In Vivo Efficacy: Preclinical studies in animal models are necessary to evaluate the in vivo

efficacy and safety of Collinone as a potential therapeutic agent.

While the currently available information on Collinone is limited, it provides a strong foundation

for future research into this promising recombinant antibiotic. The full elucidation of its

properties awaits the detailed analysis of the primary research findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15562539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

